Cas no 2034244-20-5 (4-cyano-N-[(4-methoxythian-4-yl)methyl]benzamide)

• Product Name: 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzamide
• CAS No: 2034244-20-5
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• CID: 5548984
• Update Time: 2025-07-15

4-cyano-N-[(4-methoxythian-4-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzamide

• Inchi： 1S/C15H18N2O2S/c1-19-15(6-8-20-9-7-15)11-17-14(18)13-4-2-12(10-16)3-5-13/h2-5H,6-9,11H2,1H3,(H,17,18)
• InChI Key： RAXFFZPTYORENF-UHFFFAOYSA-N
• SMILES： C(NCC1(OC)CCSCC1)(=O)C1=CC=C(C#N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzamide

Introduction to 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzamide (CAS No. 2034244-20-5)

4-cyano-N-[(4-methoxythian-4-yl)methyl]benzamide, with the CAS number 2034244-20-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a benzamide core substituted with a cyano group and a methoxythianylmethyl side chain, has garnered attention due to its unique structural properties and potential biological activities. The benzamide moiety is well-known for its role in various pharmacological applications, while the cyano and methoxythianylmethyl groups introduce additional functional diversity, making this compound a promising candidate for further investigation.

The structural composition of 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzamide suggests potential interactions with biological targets such as enzymes and receptors. The presence of the cyano group can influence electronic properties, affecting binding affinity and specificity, while the methoxythianylmethyl side chain may contribute to hydrophobic interactions and overall molecular stability. These features make the compound an attractive subject for computational studies aimed at predicting its behavior in biological systems.

In recent years, there has been a growing interest in the development of novel benzamide derivatives as therapeutic agents. Several studies have highlighted the pharmacological potential of benzamides in treating various diseases, including neurological disorders, inflammation, and cancer. The introduction of additional functional groups, such as the cyano and methoxythianylmethyl groups in 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzamide, aims to enhance its efficacy and selectivity. This compound represents a significant step forward in the quest for new pharmaceuticals with improved therapeutic profiles.

One of the most compelling aspects of 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzamide is its potential application in drug discovery. The benzamide core is a well-established pharmacophore in medicinal chemistry, known for its ability to modulate biological pathways. By incorporating the cyano and methoxythianylmethyl groups, researchers can fine-tune the compound's properties to achieve desired biological effects. This approach aligns with the growing trend toward structure-based drug design, where computational modeling plays a crucial role in predicting molecular interactions.

The synthesis of 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework of this molecule. The successful synthesis not only demonstrates the synthetic prowess of the research team but also paves the way for further functionalization and derivatization studies.

From a biochemical perspective, 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzamide may interact with various biological targets depending on its structural features. The cyano group can act as a hydrogen bond acceptor or participate in π-stacking interactions, while the methoxythianylmethyl side chain can engage in hydrophobic interactions or disulfide bond formation. These interactions are critical for understanding the compound's mechanism of action and optimizing its pharmacological properties.

The potential applications of 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzamide extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. For instance, derivatives of this compound may exhibit herbicidal or fungicidal activity when incorporated into crop protection agents. Additionally, its structural motifs could inspire new materials with enhanced stability or functionality.

In conclusion, 4-cyano-N-[(4-methoxythian-4-yl)methyl]benzamide (CAS No. 2034244-20-5) is a versatile compound with significant potential in pharmaceutical research and beyond. Its unique structural features and functional groups make it an attractive candidate for further investigation into drug discovery, agrochemicals, and material science. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative solutions to global challenges.